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Compound of Interest

Compound Name: Kynuramine dihydrochloride

Cat. No.: B2622489

An In-depth Examination of the Chemical, Physical, and Biological Properties of a Key
Tryptophan Metabolite

Introduction

Kynuramine, a biogenic amine, is a critical metabolite in the kynurenine pathway, the primary
route for tryptophan degradation.[1][2] As a downstream product of kynurenine
decarboxylation, kynuramine and its derivatives are gaining attention within the scientific
community for their diverse biological activities. This technical guide provides a comprehensive
overview of the chemical and physical properties of Kynuramine dihydrochloride, its known
signaling pathways, and detailed experimental protocols relevant to its study. This document is
intended for researchers, scientists, and professionals in drug development seeking core
technical information on this compound.

Chemical and Physical Properties

The dihydrochloride salt of kynuramine is frequently used in research settings. While data is
more abundant for the dihydrobromide salt, this guide focuses on the properties of
Kynuramine dihydrochloride (CAS No: 36681-58-0).

Chemical Properties

The fundamental chemical identifiers and characteristics of Kynuramine dihydrochloride are
summarized below.
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Property Value Reference

3-Amino-1-(2-aminophenyl)-1-
IUPAC Name ) ) [3]
propanone dihydrochloride

Synonyms Kynuramine HCI

CAS Number 36681-58-0 [31[41[5][6]
Molecular Formula CoH12N20-2HCI [3]
Molecular Weight 237.13 g/mol [3][6]
Appearance Solid [4]

Physical Properties

The physical properties determine the compound's behavior in various experimental conditions,
including its handling, storage, and application in assays.

Property Value Reference

Melting Point 186 °C [3]

DMSO: Soluble. Water &
- Ethanol: Solubility may require
Solubility o [4115117]
confirmation; try these solvents

if DMSO is not suitable.

Powder: Store at -20°C for up

to 3 years or at 4°C for up to 2

years. The compound is stable

at room temperature for short

Storage & Stability periods (e.g., during shipping). 41071

In Solvent: Store at -80°C for

up to 6 months or at -20°C for

up to 1 month. Avoid repeated

freeze-thaw cycles.

Biological Activity & Signaling Pathways
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Kynuramine is primarily recognized for its role in two key biological contexts: as a metabolite of
the tryptophan pathway and as a modulator of adrenergic signaling.

Tryptophan Metabolism Pathway

Approximately 95-99% of dietary tryptophan not used for protein synthesis is catabolized via
the kynurenine pathway.[1][8] This pathway is crucial for generating NAD+ and various
neuroactive metabolites. Kynuramine is formed from the decarboxylation of kynurenine, a
central intermediate in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. What is the tryptophan kynurenine pathway and why is it important to neurotherapy? -
PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2622489?utm_src=pdf-body-img
https://www.benchchem.com/product/b2622489?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4482796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4482796/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2622489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

2. Kynuramine - Wikipedia [en.wikipedia.org]

[invivochem.com]

e 5. medchemexpress.com [medchemexpress.com]

e 6. yeasen.com [yeasen.com]

e 7. medchemexpress.com [medchemexpress.com]

3. Kynuramine dihydrochloride | 36681-58-0 | FK46784 [biosynth.com]

4. Kynuramine dihydrobromide | Monoamine Oxidase | 304-47-2 | Invivochem

» 8. Kynurenine Pathway of Tryptophan Metabolism: Regulatory and Functional Aspects -

PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Kynuramine Dihydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2622489#kynuramine-dihydrochloride-chemical-and-

physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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